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Disclaimer: This document summarizes the toxicological profile of (E)-Fenpyroximate. To date,
no specific toxicological studies have been published on the deuterated analog, (E)-
Fenpyroximate-d9. The data presented herein are extrapolated from studies conducted on the
non-deuterated parent compound. Deuteration can potentially alter the metabolic rate and,
consequently, the toxicokinetic and toxicodynamic properties of a substance. Therefore, this
guide should be interpreted with caution by researchers, scientists, and drug development
professionals.

Executive Summary

(E)-Fenpyroximate is a phenoxypyrazole acaricide that functions by inhibiting the mitochondrial
electron transport chain at complex | (NADH:ubiquinone oxidoreductase).[1][2] This mode of
action leads to a disruption of cellular respiration and ATP production.[1] Toxicological
assessments in various animal models indicate moderate acute oral toxicity and high acute
inhalation toxicity.[3] The primary effects observed in repeated-dose studies are decreased
body weight and clinical signs such as diarrhea and emaciation.[4][5] There is no evidence of
carcinogenicity, genotoxicity, or significant reproductive or developmental toxicity at doses that
do not cause maternal toxicity.[3][5] While some neurotoxic effects have been observed in
acute studies, they are not a prominent feature in the overall toxicological profile.[4]
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Fenpyroximate is extensively metabolized, primarily through hydrolysis, oxidation, and
conjugation, and is excreted mainly via the feces.[3][6]

Acute Toxicity

Fenpyroximate exhibits moderate acute toxicity via the oral route and is highly toxic via the
inhalation route.[3] Dermal toxicity is low.[7] Signs of acute toxicity in rodents include
hypoactivity, hypopnea, and gastrointestinal irritation.[1][3]

Table 1: Acute Toxicity of Fenpyroximate

Species Route LD50 / LC50 Reference
Rat Oral 245-480 mg/kg bw [3]
Mouse Oral 440-520 mg/kg bw [3]
_ 0.21-0.36 mg/L (4-
Rat Inhalation [3]
hour)
Rat Dermal >2000 mg/kg bw [7]

Experimental Protocols

Oral LD50 in Rats:

Test Substance: Fenpyroximate (technical grade, >98% purity).

e Species: Sprague-Dawley rats.

o Administration: Gavage, suspended in 1% aqueous Tween 80.

» Dose Levels: Varying doses to determine the lethal dose for 50% of the population.

e Observation Period: 14 days.

» Endpoints: Mortality, clinical signs of toxicity, body weight changes, and gross necropsy
findings.
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Sub-chronic and Chronic Toxicity

Repeated oral administration of fenpyroximate in rodents and dogs primarily results in

decreased body weight gain.[4][5] In dogs, clinical signs such as diarrhea and emaciation were

also observed at higher doses.[3] There is no specific target organ for toxicity identified in

chronic studies.[5]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect-

Level (LOAEL) from Repeated-Dose Studies

. . Effects at Referenc
Species Duration Route NOAEL LOAEL
LOAEL e
25 ppm 75 ppm Decreased
Rat 90-day Oral (diet) (0.97 (3.08 body [8]
mg/kg/day) mg/kg/day) weight gain
Oral 15 5 Diarrhea,
Dog 1l-year o [3]
(capsule) mg/kg/day mg/kg/day emaciation
25 ppm 75 ppm Decreased
Rat 2-year Oral (diet) (0.97 (3.08 body [8]
mg/kg/day) mg/kg/day) weight gain

Experimental Protocols
1-Year Dog Study:

Species: Beagle dogs.

Administration: Gelatin capsules, daily.

Dose Levels: 0, 0.5, 1.5, 5, or 15 mg/kg bw/day.

hematology, clinical chemistry, urinalysis, organ weights, and histopathology.

Test Substance: Fenpyroximate (technical grade, 98.4% purity).

Endpoints: Clinical observations, body weight, food consumption, ophthalmology,
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Carcinogenicity and Genotoxicity

Fenpyroximate is not considered to be carcinogenic.[5] Long-term studies in rats and mice

showed no evidence of an increase in tumor incidence.[8] Furthermore, a comprehensive

battery of in vitro and in vivo genotoxicity assays has demonstrated that fenpyroximate is not

genotoxic.[3]

Table 3: Genotoxicity Profile of Fenpyroximate

Metabolic
Assay System L Result Reference
Activation
Ames Test S. typhimurium With and without ~ Negative [7]
Chromosomal Human i ) )
) With and without ~ Negative [9]
Aberration Lymphocytes
Mouse
In vivo N/A Negative [7]

Micronucleus

Experimental Protocols

In Vivo Mouse Micronucleus Assay:
o Test Substance: Fenpyroximate.
e Species: CD-1 mice.

» Administration: Intraperitoneal injection.

e Dose Levels: Multiple dose levels, including a maximum tolerated dose.

o Sample Collection: Bone marrow collected at 24 and 48 hours after treatment.

e Analysis: Polychromatic erythrocytes were scored for the presence of micronuclei.

Reproductive and Developmental Toxicity
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Fenpyroximate does not cause reproductive or developmental toxicity at doses that are not
maternally toxic.[5] In a two-generation reproduction study in rats, parental and offspring
toxicity (decreased body weights) were observed at the same dose level.[4] Developmental
toxicity studies in rats and rabbits showed no evidence of embryotoxicity, fetotoxicity, or
teratogenicity.[3]

Table 4: Reproductive and Developmental Toxicity NOAELSs

NOAEL
) NOAEL .
Study Type Species (Offspring/Dev  Reference
(Maternal)
elopmental)
Two-generation
) Rat 1.99 mg/kg/day 1.99 mg/kg/day [3]
Reproduction
Developmental Rat 25 mg/kg/day 25 mg/kg/day [5]
Developmental Rabbit 2.5 mg/kg/day 5 mg/kg/day [3]

Experimental Protocols

Two-Generation Reproduction Study in Rats:

o Test Substance: Fenpyroximate administered in the diet.
e Species: Sprague-Dawley rats.

e Dose Levels: 0, 15, 40, or 100 ppm in the diet.

o Generations: Two generations (FO and F1).

o Endpoints: Reproductive performance (mating, fertility, gestation, parturition, lactation), pup
viability, growth, and development.

Neurotoxicity

Acute neurotoxicity studies in rats have shown decreased motor activity and startle response at
high doses.[4] However, subchronic neurotoxicity studies and observations from other repeat-
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dose studies have not indicated that the nervous system is a primary target for fenpyroximate
toxicity.[4][5]

Mechanism of Action and Metabolism

Fenpyroximate's primary mechanism of toxicity is the inhibition of mitochondrial
NADH:ubiquinone reductase (Complex 1).[10] This disrupts the electron transport chain, leading
to decreased ATP production.

Fenpyroximate is extensively metabolized in rats.[3] The proposed metabolic pathways include
hydrolysis of the ester bond, oxidation of the tert-butyl group, hydroxylation of the
phenoxypyrazole group, N-demethylation, and conjugation with sulfate and glucuronide.[3][6][9]
The parent compound is not found in urine, and the majority of the administered dose is
excreted in the feces, indicating significant biliary excretion.[3]

Signaling Pathway Diagram
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Caption: Proposed metabolic pathways of Fenpyroximate in rats.
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Experimental Workflow Diagram
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Caption: Standard workflow for toxicological evaluation of a pesticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Toxicological Profile of (E)-Fenpyroximate-d9: An In-
Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559756/docs#toxicological-profile-of-e-
fenpyroximate-d9-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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